Cas no 104478-28-6 (2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate)

• Product Name: 2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate
• CAS No: 104478-28-6
• MF: C₁₄H₂₄O₇
• MW: 304.336165428162
• CID: 1004696
• PubChem ID: 49757984
• Update Time: 2025-04-20

2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate Chemical and Physical Properties

Names and Identifiers

• 2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate
• 2-(propionyloxymethoxy)butane-1,4-diyl dipropionate
• AG-L-20198
• AK102509
• ANW-62063
• CTK4A3072
• MolPort-016-578-783
• DTXSID80677815
• 2-[(Propanoyloxy)methoxy]butane-1,4-diyl dipropanoate
• [4-propanoyloxy-3-(propanoyloxymethoxy)butyl] propanoate
• DB-059150
• 2-((Propionyloxy)methoxy)butane-1,4-diyldipropionate
• 104478-28-6
• AKOS015839625
• 2-(propionyloxymethoxy)butane-1,4-diyldipropionate

• Inchi： 1S/C14H24O7/c1-4-12(15)18-8-7-11(9-19-13(16)5-2)20-10-21-14(17)6-3/h11H,4-10H2,1-3H3
• InChI Key： LTDCHYWWHJBKKM-UHFFFAOYSA-N
• SMILES： O(COC(CC)=O)C(COC(CC)=O)CCOC(CC)=O

Computed Properties

• Exact Mass: 304.152
• Monoisotopic Mass: 304.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 1.7

2-((Propionyloxy)methoxy)butane-1,4-diyl dipropionate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives